N-(4-ethylbenzyl)-2-(8-methyl-4-oxo-4,5-dihydro-3H-pyrimido[5,4-b]indol-3-yl)acetamide

• IUPAC Name: N-[(4-ethylphenyl)methyl]-2-(8-methyl-4-oxo-5H-pyrimido[5,4-b]indol-3-yl)acetamide
• InChI: InChI=1S/C22H22N4O2/c1-3-15-5-7-16(8-6-15)11-23-19(27)12-26-13-24-20-17-10-14(2)4-9-18(17)25-21(20)22(26)28/h4-10,13,25H,3,11-12H2,1-2H3,(H,23,27)
• InChI Key: KIQZABUGCUOITR-UHFFFAOYSA-N
• Canonical SMILES: CCC1=CC=C(C=C1)CNC(=O)CN2C=NC3=C(C2=O)NC4=C3C=C(C=C4)C
• Molecular Formula: C22H22N4O2
• Molecular Weight: 374.4 g/mol

Description

Molecular Structure Analysis

The molecular structure of this compound includes a pyrimido[5,4-b]indol ring, which is a type of heterocyclic compound. Heterocyclic compounds are widely used in the synthesis of various organic compounds due to their versatile chemical properties.

Chemical Reactions Analysis

While specific chemical reactions involving this compound are not available, it’s worth noting that similar compounds, such as indoles, are often used in multicomponent reactions for the synthesis of various heterocyclic compounds.

Scientific Research Applications

Antiallergic and Antitumor Applications

A notable research direction involves the synthesis of new N-(pyridin-4-yl)-(indol-3-yl)alkylamides, prepared in the search for novel antiallergic compounds. These compounds, including N-(pyridin-4-yl)-[1-(4-fluorobenzyl)indol-3-yl]acetamide, were found to possess significant antiallergic potency, with some being more potent than established antihistamines like astemizole in certain assays. Their antiallergic effects were demonstrated through inhibition of histamine release and IL-4 production, highlighting their potential as therapeutic agents in allergy treatment (Menciu et al., 1999).

Anti-Inflammatory and Analgesic Agents

Another research focus is the development of novel benzodifuranyl, 1,3,5-triazines, 1,3,5-oxadiazepines, and thiazolopyrimidines derived from visnaginone and khellinone as anti-inflammatory and analgesic agents. These studies involve the synthesis of complex molecular frameworks that exhibit significant activity in cyclooxygenase inhibition and analgesic and anti-inflammatory assays, comparing favorably with standard drugs like sodium diclofenac. Such compounds contribute to the expanding library of molecules with potential therapeutic applications (Abu‐Hashem et al., 2020).

Synthesis and Structural Studies

Research into the synthesis and evaluation of (indol-3-yl)alkylamides for their analgesic activity exemplifies the continuous search for potent analgesic agents. Compounds within this class have shown promising results in preclinical models, offering a basis for further pharmacological exploration and development (Fouchard et al., 2001).